Cas no 112402-55-8 (methyl 4-nitrohex-4-enoate)

• Product Name: methyl 4-nitrohex-4-enoate
• CAS No: 112402-55-8
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 2608714
• PubChem ID: 71336416
• Update Time: 2025-04-21

methyl 4-nitrohex-4-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-nitrohex-4-enoate
• 112402-55-8
• DTXSID50764241

• Inchi： 1S/C7H11NO4/c1-3-6(8(10)11)4-5-7(9)12-2/h3H,4-5H2,1-2H3
• InChI Key： MHTDZXCRELLROP-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(=CC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 173.06880783Da
• Monoisotopic Mass: 173.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 72.1Ų